Cas no 2034599-73-8 (3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea)

• Product Name: 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea
• CAS No: 2034599-73-8
• MF: C₁₂H₁₃N₇O₂
• MW: 287.2773
• CID: 5354533
• Update Time: 2025-10-29

3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]urea
• 1-methyl-3-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea
• 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea

• Inchi： 1S/C12H13N7O2/c1-7-15-11(21-18-7)8-4-3-5-19-9(16-17-10(8)19)6-14-12(20)13-2/h3-5H,6H2,1-2H3,(H2,13,14,20)
• InChI Key： VDSIFJCYSBTCOM-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C([H])=C([H])N3C(C([H])([H])N([H])C(N([H])C([H])([H])[H])=O)=NN=C32)=NC(C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 0.4
• Topological Polar Surface Area: 110

Additional information on 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea

Introduction to Compound with CAS No. 2034599-73-8 and Product Name: 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea

Compound with the CAS number 2034599-73-8 and the product name 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The core structure of 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a methyl-substituted urea moiety at the C1 position serves as a critical pharmacophore, facilitating interactions with biological targets. Additionally, the fused heterocyclic system comprising 1,2,4-triazole, pyridine, and 1,2,4-triazolo[4,3-a]pyridine moieties enhances the compound's ability to modulate biological pathways effectively.

Recent advancements in medicinal chemistry have highlighted the importance of multicomponent reactions (MCRs) in the synthesis of complex heterocyclic compounds. The synthesis of 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}urea exemplifies the utility of such reactions in constructing intricate molecular architectures efficiently. The incorporation of 3-methyl-1,2,4-oxadiazole and 1,2,4-triazolo[4,3-a]pyridine units through MCRs has enabled the creation of a scaffold that exhibits promising pharmacological properties.

The biological activity of this compound has been extensively studied in recent years. Research has demonstrated that derivatives of 1,2,4-triazole and pyridine exhibit significant inhibitory effects on various enzymes and receptors involved in inflammatory pathways. Specifically, the methyl-substituted urea moiety has been shown to enhance binding affinity to target proteins by optimizing hydrogen bonding interactions. This feature makes 3-methyl-1-{[8-(3-methyl-1,2,4-oxadiazol-5-y)]methyl}urea a valuable scaffold for developing novel therapeutic agents.

Moreover，the structural motif containing 8-(3-methyl-1H-pyrazol-[5]-yl)-6H-[1][2][4]-triazolo[b][e][1]-pyrimidin]-5(6H)-one has been reported to exhibit potent antimicrobial properties. Studies have shown that this scaffold can interfere with bacterial cell wall synthesis and DNA replication mechanisms. The presence of multiple nitrogen atoms in the heterocyclic system allows for extensive hydrogen bonding interactions with biomolecules， thereby enhancing its bioactivity profile.

In vitro studies have revealed that compounds similar to CAS No. 2034599–73–8 demonstrate remarkable efficacy against various pathogens. These findings are particularly encouraging given the growing concern over antibiotic resistance worldwide. The ability of this compound to disrupt essential bacterial processes without causing significant toxicity makes it an attractive candidate for further development as an antimicrobial agent.

Recent research has also explored the potential application of this compound in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that derivatives of this scaffold can inhibit key pro-inflammatory cytokines like TNF-alpha and IL–6 by modulating signaling pathways involving NF-kB and MAPK cascades. These findings suggest that further optimization could lead to novel anti-inflammatory therapeutics.

The synthesis and characterization of analogs derived from CAS No. 2034599–73–8 have provided valuable insights into structure–activity relationships (SAR) within this class of compounds. By systematically modifying functional groups such as hydroxyl or amine substituents， researchers can fine-tune biological activities while maintaining overall molecular integrity. Such modifications are crucial for developing lead compounds with improved pharmacokinetic properties.

The use of computational chemistry techniques has further accelerated the discovery process for new drug candidates like this one. Molecular docking studies combined with quantum mechanical calculations have allowed researchers to predict binding affinities between potential drug candidates and biological targets with high accuracy. These computational approaches complement traditional experimental methods by providing rapid screening capabilities across large libraries of compounds.

The development pipeline for novel pharmaceutical agents continues to evolve rapidly， driven by advancements in synthetic methodologies and high-throughput screening technologies。 Compounds like those based on CAS No. 2034599–73–8 represent an exciting frontier in medicinal chemistry， offering new opportunities for treating challenging diseases through innovative molecular designs。